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Compound of Interest

Compound Name:
1,3-Dimethoxy-5-(2-methyloctan-

2-yl)benzene

Cat. No.: B037765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 60526-81-0[1][2]

This technical guide provides a comprehensive overview of the chemical compound 1,3-
Dimethoxy-5-(2-methyloctan-2-yl)benzene, including its chemical and physical properties, a

proposed synthetic route, and a discussion of its potential applications in drug development

based on related structures. Due to the limited availability of published data on this specific

molecule, this guide combines information from public chemical databases with established

synthetic methodologies and general principles of drug discovery for analogous compounds.

Chemical and Physical Properties
The following table summarizes the key computed chemical and physical properties of 1,3-
Dimethoxy-5-(2-methyloctan-2-yl)benzene. This data is primarily sourced from the PubChem

database.[2]
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Property Value Source

Molecular Formula C₁₇H₂₈O₂ PubChem[2]

Molecular Weight 264.4 g/mol PubChem[2]

IUPAC Name
1,3-dimethoxy-5-(2-

methyloctan-2-yl)benzene
PubChem[2]

CAS Number 60526-81-0 LookChem, PubChem[1][2]

InChI

InChI=1S/C17H28O2/c1-6-7-8-

9-10-17(2,3)14-11-15(18-4)13-

16(12-14)19-5/h11-13H,6-

10H2,1-5H3

PubChem[2]

InChIKey
MYYOUJBZUGHFNX-

UHFFFAOYSA-N
PubChem[2]

SMILES
CCCCCCC(C)

(C)C1=CC(=CC(=C1)OC)OC
PubChem[2]

EC Number 262-280-2 LookChem, PubChem[1][2]

XLogP3 6.2 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
2 PubChem[2]

Rotatable Bond Count 7 PubChem[2]

Exact Mass 264.208930132 Da PubChem[2]

Monoisotopic Mass 264.208930132 Da PubChem[2]

Topological Polar Surface Area 18.5 Å² PubChem[2]

Heavy Atom Count 19 PubChem[2]
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While specific experimental protocols for the synthesis of 1,3-Dimethoxy-5-(2-methyloctan-2-
yl)benzene are not readily available in the published literature, a plausible synthetic route can

be proposed based on established organometallic reactions. A common method for introducing

tertiary alkyl groups to an aromatic ring is through a Friedel-Crafts alkylation or by using an

organometallic reagent. The following proposed protocol utilizes a Grignard reagent, a method

analogous to the synthesis of similar alkylated dimethoxybenzene compounds.

Proposed Experimental Protocol: Grignard Reaction
Preparation of the Grignard Reagent (2-methyloctan-2-ylmagnesium chloride):

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

Add a small crystal of iodine to initiate the reaction.

Slowly add a solution of 2-chloro-2-methyloctane (1 equivalent) in anhydrous diethyl ether

via the dropping funnel under a nitrogen atmosphere.

If the reaction does not start, gentle heating may be applied. Once initiated, the reaction is

typically exothermic and may require cooling in an ice bath to maintain a gentle reflux.

After the addition is complete, stir the mixture at room temperature for an additional 1-2

hours to ensure complete formation of the Grignard reagent.

Coupling Reaction:

In a separate flame-dried flask, dissolve 1-bromo-3,5-dimethoxybenzene (1 equivalent) in

anhydrous tetrahydrofuran (THF).

Add a catalytic amount of a suitable cross-coupling catalyst, such as --INVALID-LINK--

palladium(II) dichloride (PEPPSI-IPr).

Cool the solution to 0 °C in an ice bath.

Slowly add the prepared Grignard reagent from step 1 to the solution of 1-bromo-3,5-

dimethoxybenzene.
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Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Work-up and Purification:

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a gradient of

hexane and ethyl acetate to yield the final product, 1,3-Dimethoxy-5-(2-methyloctan-2-
yl)benzene.
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Caption: Proposed synthetic workflow for 1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene.
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Potential Applications in Drug Development
There is currently no specific research available detailing the biological activity or drug

development applications of 1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene. However, the

structural motifs present in the molecule, namely the dimethoxybenzene core and the long alkyl

chain, are found in various biologically active compounds.

Alkylated methoxyphenols and related compounds have been investigated for a range of

biological activities, including:

Antioxidant and Anti-inflammatory Properties: The methoxy groups on the benzene ring can

influence the redox properties of the molecule, potentially conferring antioxidant activity.

Some o-methoxyphenols have been shown to possess radical-scavenging capabilities and

can inhibit inflammatory pathways, such as the cyclooxygenase-2 (COX-2) and NF-κB

signaling pathways.

Anticancer Activity: Certain prodigiosenes with alkyl chains have demonstrated cytotoxic

effects against tumor cell lines. The lipophilic alkyl chain can influence the compound's ability

to interact with cellular membranes and other hydrophobic targets.

Antimicrobial Activity: The hydrophobic nature of the alkyl substituent can also play a role in

antimicrobial activity, potentially by disrupting bacterial cell membranes.

Given these general activities of related compounds, 1,3-Dimethoxy-5-(2-methyloctan-2-
yl)benzene could be a candidate for screening in various biological assays to explore its

therapeutic potential. A general workflow for such a screening process is outlined below.
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In Vitro Screening

1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene

Antioxidant Assays (e.g., DPPH, FRAP) Anti-inflammatory Assays (e.g., COX-2, NF-κB) Cytotoxicity Assays (e.g., MTT on cancer cell lines) Antimicrobial Assays (e.g., MIC determination)

Hit Identification & Lead Optimization

In Vivo Studies

Clinical Development

Click to download full resolution via product page

Caption: General workflow for biological activity screening of a novel chemical compound.

Conclusion
1,3-Dimethoxy-5-(2-methyloctan-2-yl)benzene is a chemical compound for which basic

physicochemical properties are available, but detailed experimental studies on its synthesis

and biological activity are lacking in the public domain. The proposed synthetic route provides a

viable method for its preparation, which would enable further investigation into its potential as a

therapeutic agent. Based on the activities of structurally related molecules, this compound

warrants exploration for its antioxidant, anti-inflammatory, anticancer, and antimicrobial

properties. Further research is necessary to elucidate its specific biological functions and

potential for drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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